Cas no 61838-83-3 (2-Butenoic acid, 3-methoxy-2-(methylphenylamino)-, ethyl ester, (E)-)

• Product name: 2-Butenoic acid, 3-methoxy-2-(methylphenylamino)-, ethyl ester, (E)-
• CAS No: 61838-83-3
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• CID: 464945
• PubChem ID: 71391803

2-Butenoic acid, 3-methoxy-2-(methylphenylamino)-, ethyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid, 3-methoxy-2-(methylphenylamino)-, ethyl ester, (E)-
• ethyl 3-methoxy-2-(N-methylanilino)but-2-enoate
• 61838-83-3
• Ethyl 3-methoxy-2-[methyl(phenyl)amino]but-2-enoate
• DTXSID80813630

• Inchi： InChI=1S/C14H19NO3/c1-5-18-14(16)13(11(2)17-4)15(3)12-9-7-6-8-10-12/h6-10H,5H2,1-4H3
• InChI Key： OJBFMIAUWJMZJV-UHFFFAOYSA-N
• SMILES： CCOC(=O)C(=C(C)OC)N(C)C1=CC=CC=C1

Computed Properties

• Exact Mass: 249.13657
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 38.8Ų
• XLogP3: 3

Experimental Properties

• PSA: 38.77